4-(Cyclopropylamino)-3-nitrobenzoic acid

• IUPAC Name: 4-(cyclopropylamino)-3-nitrobenzoic acid
• InChI: InChI=1S/C10H10N2O4/c13-10(14)6-1-4-8(11-7-2-3-7)9(5-6)12(15)16/h1,4-5,7,11H,2-3H2,(H,13,14)
• InChI Key: IKTICLQCJRBVRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol

Description

4-(Cyclopropylamino)-3-nitrobenzoic acid, also known as CPAN, is an organic compound that has been used in a variety of scientific research applications. It is a derivative of nitrobenzoic acid, which is a class of organic compounds that have been used in drug discovery, medicinal chemistry, and other areas of scientific research. CPAN has been found to have a number of interesting properties, including a high solubility in water and a low melting point. In addition, CPAN has been used in a variety of biochemical and physiological studies due to its ability to interact with various biological molecules.

Scientific Research Applications

LC-MS/MS Study of Degradation Processes

A study by Barchańska et al. (2019) focused on the degradation processes of nitisinone and its by-products, employing liquid chromatography coupled with mass spectrometry (LC-MS/MS). This study is relevant because it involves the stability and degradation of a compound with nitro- and aromatic functionalities, similar to those in 4-(Cyclopropylamino)-3-nitrobenzoic acid. The research highlights the importance of understanding the stability and degradation pathways of chemicals, which is crucial for assessing their potential applications and environmental impact (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).

Pharmacological Activities of Gallic Acid

Another study reviewed the pharmacological activities and molecular mechanisms of gallic acid, a compound with an aromatic ring and hydroxyl groups. This review by Bai et al. (2020) might offer indirect insights into the potential biological or pharmacological activities of compounds with complex aromatic structures, suggesting areas where this compound could potentially be applied, such as in anti-inflammatory properties and molecular mechanisms involving MAPK and NF-κB signaling pathways (Bai, Zhang, Tang, Hou, Ai, Chen, Zhang, Wang, Meng, 2020).

Mechanism of Action

This is typically relevant for biologically active compounds. It involves studying how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It also involves detailing proper handling and disposal procedures.

Future Directions

This involves discussing potential future research directions. It could involve potential applications of the compound, areas of its chemistry that need further exploration, and its role in the development of new technologies.